2-(Cyclohexyloxy)-4-(methylamino)phenol
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Description
2-(Cyclohexyloxy)-4-(methylamino)phenol is a phenolic derivative featuring a cyclohexyl ether group at the 2-position and a methylamino group at the 4-position of the aromatic ring. Phenolic compounds with amino and alkoxy substituents are known for their diverse applications, including antimicrobial activity, antioxidant effects, and roles in pharmaceutical intermediates .
Properties
Molecular Formula |
C13H19NO2 |
|---|---|
Molecular Weight |
221.29 g/mol |
IUPAC Name |
2-cyclohexyloxy-4-(methylamino)phenol |
InChI |
InChI=1S/C13H19NO2/c1-14-10-7-8-12(15)13(9-10)16-11-5-3-2-4-6-11/h7-9,11,14-15H,2-6H2,1H3 |
InChI Key |
HXNKUAUTHCGFLY-UHFFFAOYSA-N |
Canonical SMILES |
CNC1=CC(=C(C=C1)O)OC2CCCCC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Cyclohexyloxy)-4-(methylamino)phenol typically involves the following steps:
Formation of the Cyclohexyloxy Group: The phenol is reacted with cyclohexanol in the presence of an acid catalyst to form the cyclohexyloxy group.
Introduction of the Methylamino Group: The intermediate product is then reacted with methylamine under controlled conditions to introduce the methylamino group at the 4-position.
Industrial Production Methods
Industrial production of 2-(Cyclohexyloxy)-4-(methylamino)phenol may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques to ensure the quality of the final product.
Chemical Reactions Analysis
Types of Reactions
2-(Cyclohexyloxy)-4-(methylamino)phenol can undergo various chemical reactions, including:
Oxidation: The phenol group can be oxidized to form quinones.
Reduction: The compound can be reduced to form corresponding cyclohexyl derivatives.
Substitution: The phenol group can participate in electrophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.
Substitution: Electrophilic reagents like bromine or nitric acid can be used under controlled conditions.
Major Products Formed
Oxidation: Quinones and related compounds.
Reduction: Cyclohexyl derivatives.
Substitution: Halogenated or nitrated phenol derivatives.
Scientific Research Applications
2-(Cyclohexyloxy)-4-(methylamino)phenol has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.
Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or antimicrobial effects.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-(Cyclohexyloxy)-4-(methylamino)phenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with enzymes or receptors, while the cyclohexyloxy and methylamino groups can enhance binding affinity and specificity. These interactions can modulate biological pathways, leading to various physiological effects.
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below highlights key structural differences and similarities between 2-(Cyclohexyloxy)-4-(methylamino)phenol and related compounds:
Key Observations :
- Substituent Position: The position of the cyclohexyloxy group (2-position in the target compound vs. 4-position in 4-cyclohexylphenol) significantly alters steric effects and electronic distribution, impacting solubility and reactivity.
- Bioactivity: Compounds with methylamino groups (e.g., 2-[(Methylamino)methyl]phenol) exhibit biofilm inhibition but lack direct antibacterial activity, suggesting that the methylamino moiety may selectively interfere with bacterial quorum sensing rather than viability .
- Physicochemical Properties: Ether-linked substituents (e.g., cyclohexyloxy) generally reduce water solubility compared to hydroxyl or salt forms (e.g., 4-[2-(methylamino)ethoxy]phenol hydrochloride) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
